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Introduction

Nitrous oxide (N20), a colorless, non-flammable gas, is a critical component in modern
semiconductor manufacturing.[1] While commonly known for its medical applications, its unique
chemical properties as a powerful and selective oxidizer make it indispensable for fabricating
the intricate structures within microchips.[1][2] In the high-tech thin-film industries, ultra-high
purity nitrous oxide (=99.999%) is employed primarily in the creation of high-quality silicon
dioxide (SiO2) and silicon oxynitride (SiON) films, which serve as essential electrical insulators
and gate dielectrics in transistors.[2][3][4] Its reactivity, which is less aggressive than pure
oxygen, allows for more precise control over film composition and thickness, and helps in
reducing process-induced damage.[2] This document provides detailed application notes,
experimental protocols, and performance data for the use of N20 in key semiconductor
fabrication processes.

Thermal Growth of Silicon Oxynitride (SION) Gate
Dielectrics
Application Notes
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Direct thermal oxidation of silicon in a nitrous oxide ambient, often referred to as
oxynitridation, is a simple and highly manufacturable method for growing ultrathin, high-quality
gate dielectrics.[5][6][7] The primary advantage of this process is the incorporation of a small
amount of nitrogen directly at the silicon/silicon dioxide (Si/SiO2) interface.[5][8] This nitrogen-
rich layer, even if only a monolayer, significantly enhances the dielectric's properties.[5]

Key Advantages:

o Dopant Diffusion Barrier: The incorporated nitrogen effectively suppresses the diffusion of
dopants like boron from the polysilicon gate electrode into the transistor channel, which is
critical for preventing unacceptable shifts in device threshold voltage as gate oxides become
thinner.[5][6][7]

» Improved Electrical Integrity: N2O-grown oxides exhibit fewer interface state generation
under electrical stress, enhancing the device's reliability and lifespan.[8]

e Enhanced Interfacial Smoothness: The Si/SiO: interface of N2O-oxides is smoother
compared to those grown in pure Oz, with smoothness increasing at higher oxidation
temperatures.[5][6][7]

» Reduced Defect Density: The controlled decomposition of N2O at elevated temperatures
aids in repairing defects in the silicon lattice.[1][3]

The thermal decomposition of N2O produces various reactive species, including nitric oxide
(NO) and atomic oxygen (O), which are responsible for the simultaneous oxidation of the silicon
and nitridation of the interface.[9]
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Diagram 1: Simplified reaction pathway for thermal oxynitridation of silicon using N20.
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Experimental Protocols

Protocol 1: Rapid Thermal Oxidation (RTO) for SION Gate Dielectric Growth

This protocol is based on typical parameters for growing thin (~10 nm) oxynitride films.[5][6][7]
o Substrate Preparation: Start with a standard, pre-cleaned single-crystal silicon (100) wafer.
o Chamber Loading: Place the wafer into a rapid thermal oxidation (RTO) chamber.

e Purging: Purge the chamber with high-purity nitrogen (N2) to eliminate residual oxygen and

moisture.

e Process Gas Introduction: Stop the N2z flow and introduce ultra-high purity (99.999%) nitrous
oxide (N20) into the chamber.

o Thermal Processing: Rapidly ramp the temperature to the target oxidation temperature (e.g.,
800—-1200°C). Hold at this temperature for a duration calculated to achieve the desired film
thickness.

o Cool-Down: Once the oxidation is complete, terminate the N20O flow and cool the wafer down
in an inert N2 ambient.

o Wafer Unloading: Remove the wafer for subsequent processing and characterization.

Data Presentation

The nitrogen content incorporated at the Si/SiO:z interface is a key parameter influencing the
film's properties. This content is highly dependent on the oxidation temperature.

Table 1: Nitrogen Content in N20O-Grown Oxides via RTO
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Oxidation Temperature Resulting Nitrogen Reference Film Thickness
(°C) Content (atoms/cm?) (nm)

900 ~4 x 10*4 ~10

1000 ~7 x 1014 ~10

1100 ~10 x 1014 ~10

1200 ~13 x 1014 ~10

Data synthesized from nuclear reaction analysis presented in references[5][7].

Chemical Vapor Deposition (CVD) of Dielectric Films
Application Notes

Nitrous oxide is a primary oxygen source in various Chemical Vapor Deposition (CVD)
processes, particularly Plasma-Enhanced CVD (PECVD), for depositing silicon dioxide and
silicon oxynitride films at relatively low temperatures (200-400°C).[10][11] In these processes,
N20 is co-reacted with a silicon precursor gas, most commonly silane (SiHa4) or disilane (Siz2He).
[21[3][10]

Key Applications & Advantages:

o Low-Temperature Processing: PECVD allows for the deposition of high-quality dielectric films
at temperatures compatible with underlying device structures, such as those containing
aluminum or polymers.[10]

e Tunable Film Properties: By adjusting the ratio of N20O to the silicon precursor, as well as
other process parameters like pressure and plasma power, properties such as refractive
index, stoichiometry, and stress can be precisely controlled.[12][13][14]

o Versatility: N20O is used to deposit insulating layers, passivation layers to protect against
moisture and contamination, and anti-reflection coatings.[12] It is also used with other
precursors to form metal-oxide films.[2]

The plasma environment in PECVD energizes the precursor gases, allowing reactions to
proceed at lower temperatures than in thermal CVD processes.
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Diagram 2: High-level experimental workflow for Plasma-Enhanced Chemical Vapor Deposition
(PECVD).

Experimental Protocols

Protocol 2: PECVD of Silicon Dioxide from SiH4 and N20O

This protocol describes a general process for depositing SiO2. Specific parameters must be
optimized for the tool and desired film properties.

e Substrate Preparation: Pre-clean the substrate wafer using a standard cleaning procedure
(e.g., RCA clean for silicon) to remove organic and particulate contamination.[11]

e Chamber Loading: Load the wafer into the PECVD reaction chamber.
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e Process Conditions:
o Pump the chamber down to a base pressure (e.g., <10 mTorr).
o Heat the substrate to the desired deposition temperature (e.g., 250°C).[13]

o Introduce the precursor gases, SiHa and N20, at a specific flow rate ratio (R = N2O/SiHa4).
[13] Maintain a constant process pressure.

o Deposition:
o Ignite the plasma by applying radio frequency (RF) power to the chamber electrodes.

o Allow the deposition to proceed for the required time to achieve the target film thickness.
The deposition rate is dependent on the specific process conditions.[13]

e Termination: Turn off the RF power and stop the flow of precursor gases.

e Purge and Unload: Purge the chamber with an inert gas (e.g., N2) before venting to
atmospheric pressure and unloading the coated wafer.

Data Presentation

The properties of CVD-deposited films are highly sensitive to the process gas composition.

Table 2: Effect of N2O/SiH4 Flow Ratio (R) on PECVD Silicon Oxide Film Properties

Gas Flow Deposition Refractive .

. Si Content O Content N Content
Ratio (R = Rate Index (@

. . (at. %) (at. %) (at. %)

N20/SiH4) (nm/min) 589 nm)
1 ~35 ~2.60 ~65 ~25 ~10
10 ~60 ~1.48 ~34 ~65 <1
20 ~55 ~1.47 ~33 ~66 <1
40 ~40 ~1.47 ~33 ~66 <1
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Data is representative of films deposited at 250°C. Stoichiometric SiOz corresponds to ~33% Si
and ~66% O. Data synthesized from references[13][15].

Table 3: Typical Process Parameters for Low-Pressure CVD (LPCVD) of SION

Parameter Typical Value

Dichlorosilane (SiH2Cl2), Ammonia (NHs),
Nitrous Oxide (N20)

Precursor Gases

Deposition Temperature 770-910°C
Deposition Rate 1.5 - 8.0 nm/min
Refractive Index (@ 550 nm) 1.5 - 2.0 (Tunable)

Data from Tystar Corporation specifications[12][16]. The refractive index can be tuned by
varying gas ratios, temperature, and pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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